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Compound of Interest

Compound Name: 1-Nitroheptane

Cat. No.: B1207262

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 1-
Nitroheptane, specifically its boiling point and density. The information is presented to be a
valuable resource for laboratory use, chemical synthesis, and drug development applications
where this compound may be utilized as a solvent, reagent, or intermediate.

Core Physical Properties

1-Nitroheptane (C7H15NO2) is a nitroalkane that presents as a liquid at standard conditions.
Its physical characteristics are crucial for its handling, application, and the design of chemical
processes.

Data Summary

The experimentally determined values for the boiling point and density of 1-Nitroheptane are
summarized in the table below. It is important to note that slight variations in these values can
be found across different sources, which may be attributed to minor differences in experimental
conditions or purity of the sample.
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Physical Property Value Units Conditions
Boiling Point 194 °C At 760 mmHg[1][2]
_ At standard
Density 0.925-0.948 g/cm3 (or g/mL)
temperature

Experimental Protocols

While the specific experimental reports for the determination of 1-Nitroheptane's physical
properties are not readily available in the cited literature, this section details the standard and
widely accepted methodologies for measuring the boiling point and density of liquid organic
compounds. These protocols are representative of the techniques that would be employed to
obtain the data presented above.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For nitroalkanes, which are polar compounds, strong dipole-dipole interactions lead
to relatively high boiling points compared to non-polar hydrocarbons of similar molecular
weight.

Micro-Boiling Point Determination using a Thiele Tube
This method is suitable for small sample volumes.
Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)
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e Mineral oil or other suitable heating bath fluid

e Rubber band or wire for attaching the test tube to the thermometer

Procedure:

o A small amount (a few milliliters) of 1-Nitroheptane is placed into the small test tube.

o Acapillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

e The test tube is attached to a thermometer. The bulb of the thermometer should be level with
the sample.

e The thermometer and test tube assembly are placed in a Thiele tube containing mineral olil,
ensuring the sample is below the oil level.

e The side arm of the Thiele tube is gently heated. This design allows for the circulation of the
oil, ensuring uniform heating.

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

» Upon further heating, the vapor pressure of the 1-Nitroheptane will increase, and a rapid
and continuous stream of bubbles will emerge from the capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to be drawn back into the capillary tube.

Determination of Density

Density is an intrinsic property of a substance, defined as its mass per unit volume. For liquids,
it is typically measured using a pycnometer or by direct mass and volume measurements.

Density Measurement using a Pycnometer
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A pycnometer is a flask with a specific, accurately known volume, which allows for the precise
measurement of a liquid's density.

Apparatus:

Pycnometer (volumetric flask with a ground-glass stopper containing a capillary tube)

Analytical balance (accurate to at least 0.001 g)

Thermometer

Water bath (for temperature control)

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately measured on an
analytical balance (m_empty).

o The pycnometer is filled with distilled water of a known temperature and density. The stopper
is inserted, and any excess water that extrudes through the capillary is carefully wiped away.
The mass of the water-filled pycnometer is recorded (m_water).

e The volume of the pycnometer (V) can then be calculated using the known density of water
at that temperature.

e The pycnometer is emptied, dried, and then filled with 1-Nitroheptane.
o The mass of the 1-Nitroheptane-filled pycnometer is measured (m_sample).

o The density of the 1-Nitroheptane is calculated using the formula: Density = (m_sample -
m_empty) / V

Logical Relationships of Physical Properties

The physical properties of a compound like 1-Nitroheptane are interconnected and are
ultimately determined by its molecular structure. The following diagram illustrates this
relationship.
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Relationship of Molecular Structure to Physical Properties
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Caption: Logical flow from molecular structure to physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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